Cas no 67937-79-5 (N-(3-sulfanylphenyl)acetamide)

• Product Name: N-(3-sulfanylphenyl)acetamide
• CAS No: 67937-79-5
• MF: C₈H₉NOS
• MW: 167.228160619736
• CID: 1722653
• PubChem ID: 19693018
• Update Time: 2025-06-08

N-(3-sulfanylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(3-mercaptophenyl)-
• N-(3-sulfanylphenyl)acetamide
• SCHEMBL961956
• N-(3-mercaptophenyl)acetamide
• TVADFTBCWGPXSK-UHFFFAOYSA-N
• EN300-1659268
• 67937-79-5

• Inchi： 1S/C8H9NOS/c1-6(10)9-7-3-2-4-8(11)5-7/h2-5,11H,1H3,(H,9,10)
• InChI Key： TVADFTBCWGPXSK-UHFFFAOYSA-N
• SMILES： SC1=CC=CC(=C1)NC(C)=O

Computed Properties

• Exact Mass: 167.04057
• Monoisotopic Mass: 167.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.1Ų

Experimental Properties

• PSA: 29.1

Additional information on N-(3-sulfanylphenyl)acetamide

Comprehensive Overview of N-(3-sulfanylphenyl)acetamide (CAS No. 67937-79-5): Properties, Applications, and Industry Insights

N-(3-sulfanylphenyl)acetamide (CAS No. 67937-79-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique molecular structure. The compound features a sulfanyl group (-SH) attached to a phenyl ring, which is further linked to an acetamide moiety. This combination of functional groups makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and material science.

One of the most searched questions about N-(3-sulfanylphenyl)acetamide is its role in medicinal chemistry. Researchers are increasingly exploring its potential as a building block for bioactive molecules, especially those targeting oxidative stress-related conditions. The thiol group in its structure is known for its antioxidant properties, aligning with the growing consumer interest in health and wellness products. This compound is also being studied for its possible applications in cosmetic formulations, where its stability and reactivity are key advantages.

From a synthetic chemistry perspective, CAS No. 67937-79-5 is valued for its compatibility with various cross-coupling reactions, a topic frequently searched by organic chemists. Its ability to participate in palladium-catalyzed transformations makes it a candidate for creating heterocyclic compounds, which are prevalent in agrochemicals and pharmaceuticals. Recent publications highlight its use in developing sustainable chemistry protocols, addressing the industry's shift toward green synthesis methods.

The physicochemical properties of N-(3-sulfanylphenyl)acetamide are another area of interest. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity and stability under standard conditions. These attributes are critical for manufacturers seeking reliable chemical intermediates for large-scale production. Additionally, its solubility profile in polar solvents enhances its utility in formulation science, a trending topic in pharmaceutical development forums.

In the context of market trends, demand for CAS No. 67937-79-5 has risen due to its niche applications in high-value chemicals. Suppliers often emphasize its batch-to-batch consistency, a priority for quality-conscious buyers. Discussions in industry reports also link this compound to innovations in personalized medicine, where tailored molecular structures are essential. As AI-driven drug discovery gains traction, the role of such intermediates in virtual screening workflows is being reevaluated.

Environmental and regulatory compliance aspects of N-(3-sulfanylphenyl)acetamide are frequently queried in safety databases. While it is not classified as hazardous under major chemical regulations, proper handling guidelines are recommended to mitigate risks associated with thiol-containing compounds. This aligns with broader corporate sustainability goals, where transparency in chemical safety is a competitive differentiator.

Future research directions for 67937-79-5 may explore its catalytic applications or modifications to enhance its biocompatibility. With the rise of precision chemistry, this compound could play a pivotal role in designing next-generation functional materials. Its relevance in academic studies and industrial R&D ensures continued visibility in scientific literature and patent filings.